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Compound of Interest

Compound Name: BFC1103

Cat. No.: B4861946 Get Quote

Application Notes and Protocols for BFC1103
Introduction
This document provides detailed application notes and protocols for the handling, dissolution,

and storage of the research compound BFC1103. Adherence to these guidelines is critical to

ensure the stability, activity, and safety of the compound for research applications. The

following protocols have been compiled based on best practices for handling similar small

molecule inhibitors and are intended for use by researchers, scientists, and drug development

professionals.

Compound Information
Property Value

Molecular Formula C₂₀H₂₆N₂O₃S

Molar Mass 374.5 g/mol

Dissolving BFC1103
The solubility of BFC1103 in common laboratory solvents is a critical factor for the preparation

of stock solutions and experimental assays. The following table summarizes the recommended

solvents and provides a detailed protocol for dissolution.
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Solvent
Recommended
Concentration

Notes

DMSO ≥ 10 mM

Dimethyl sulfoxide (DMSO) is

the recommended solvent for

creating high-concentration

stock solutions.

Ethanol Limited Solubility

Use with caution; may require

heating or sonication for

complete dissolution. Not

recommended for high-

concentration stocks.

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of BFC1103 in

DMSO.

Materials:

BFC1103 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated micropipettes and tips

Vortex mixer

Analytical balance

Procedure:

Calculate the required mass of BFC1103:
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For 1 mL of a 10 mM solution, 3.745 mg of BFC1103 is required (Molarity x Volume x

Molar Mass = 0.01 mol/L x 0.001 L x 374.5 g/mol = 0.003745 g).

Weigh the BFC1103 powder:

Carefully weigh out 3.745 mg of BFC1103 on an analytical balance and transfer it to a

sterile microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the BFC1103
powder.

Dissolve the compound:

Cap the tube securely and vortex the solution until the BFC1103 is completely dissolved.

Gentle warming (to no more than 37°C) or sonication may be used to aid dissolution if

necessary.

Storage:

Once fully dissolved, the stock solution should be aliquoted into smaller volumes to avoid

repeated freeze-thaw cycles and stored according to the recommendations in the "Storing

BFC1103" section.

Storing BFC1103
Proper storage of BFC1103, both in its solid form and in solution, is essential to maintain its

chemical integrity and biological activity.

Short-Term and Long-Term Storage Recommendations
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Form
Storage
Temperature

Light Sensitivity Notes

Solid Powder -20°C Protect from light

Store in a tightly

sealed container in a

desiccator to prevent

moisture absorption.

DMSO Stock Solution -20°C or -80°C Protect from light

Aliquot into single-use

volumes to minimize

freeze-thaw cycles.

DMSO has a high

freezing point

(18.5°C), so solutions

will be frozen at these

temperatures.

Experimental Workflow for Preparation and Storage of
BFC1103 Stock Solution
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Preparation of BFC1103 Stock Solution

Storage

Weigh BFC1103 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Ensure Complete Dissolution

Store at -20°C or -80°C
Protect from Light
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To cite this document: BenchChem. [Best practices for dissolving and storing BFC1103].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b4861946#best-practices-for-dissolving-and-storing-
bfc1103]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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